Cas no 2171922-03-3 ((7-methoxy-1-benzofuran-2-yl)methanethiol)
(7-methoxy-1-benzofuran-2-yl)methanethiol Chemical and Physical Properties
Names and Identifiers
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- (7-methoxy-1-benzofuran-2-yl)methanethiol
- 2171922-03-3
- EN300-1289273
-
- Inchi: 1S/C10H10O2S/c1-11-9-4-2-3-7-5-8(6-13)12-10(7)9/h2-5,13H,6H2,1H3
- InChI Key: WJJRQHAAGBVZNA-UHFFFAOYSA-N
- SMILES: SCC1=CC2C=CC=C(C=2O1)OC
Computed Properties
- Exact Mass: 194.04015073g/mol
- Monoisotopic Mass: 194.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 23.4Ų
(7-methoxy-1-benzofuran-2-yl)methanethiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1289273-1.0g |
(7-methoxy-1-benzofuran-2-yl)methanethiol |
2171922-03-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1289273-50mg |
(7-methoxy-1-benzofuran-2-yl)methanethiol |
2171922-03-3 | 50mg |
$647.0 | 2023-10-01 | ||
| Enamine | EN300-1289273-100mg |
(7-methoxy-1-benzofuran-2-yl)methanethiol |
2171922-03-3 | 100mg |
$678.0 | 2023-10-01 | ||
| Enamine | EN300-1289273-250mg |
(7-methoxy-1-benzofuran-2-yl)methanethiol |
2171922-03-3 | 250mg |
$708.0 | 2023-10-01 | ||
| Enamine | EN300-1289273-500mg |
(7-methoxy-1-benzofuran-2-yl)methanethiol |
2171922-03-3 | 500mg |
$739.0 | 2023-10-01 | ||
| Enamine | EN300-1289273-1000mg |
(7-methoxy-1-benzofuran-2-yl)methanethiol |
2171922-03-3 | 1000mg |
$770.0 | 2023-10-01 | ||
| Enamine | EN300-1289273-2500mg |
(7-methoxy-1-benzofuran-2-yl)methanethiol |
2171922-03-3 | 2500mg |
$1509.0 | 2023-10-01 | ||
| Enamine | EN300-1289273-5000mg |
(7-methoxy-1-benzofuran-2-yl)methanethiol |
2171922-03-3 | 5000mg |
$2235.0 | 2023-10-01 | ||
| Enamine | EN300-1289273-10000mg |
(7-methoxy-1-benzofuran-2-yl)methanethiol |
2171922-03-3 | 10000mg |
$3315.0 | 2023-10-01 |
(7-methoxy-1-benzofuran-2-yl)methanethiol Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on (7-methoxy-1-benzofuran-2-yl)methanethiol
Chemical Profile of (7-methoxy-1-benzofuran-2-yl)methanethiol (CAS No. 2171922-03-3)
(7-methoxy-1-benzofuran-2-yl)methanethiol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2171922-03-3, belongs to the benzofuran class of heterocyclic aromatic compounds. Its unique structural features, including a methanethiol side chain and a methoxy substituent on the benzofuran core, make it a versatile molecule with potential applications in drug discovery and synthetic chemistry.
The benzofuran moiety is a key structural element that contributes to the compound's reactivity and biological activity. Benzofurans are widely recognized for their role in medicinal chemistry due to their ability to interact with various biological targets. The presence of a methoxy group at the 7-position enhances the electron density of the benzofuran ring, which can influence its electronic properties and reactivity. This modification is particularly interesting because it can modulate the compound's interaction with biological receptors, making it a valuable scaffold for developing novel therapeutic agents.
The methanethiol side chain, on the other hand, introduces a thiol (-SH) functional group, which is known for its ability to participate in hydrogen bonding and disulfide bond formation. Thiols are also important in biological systems, where they play roles in enzyme catalysis, protein structure stabilization, and redox signaling. The combination of these structural features in (7-methoxy-1-benzofuran-2-yl)methanethiol suggests that it may have multifaceted applications in both synthetic chemistry and pharmacology.
Recent research has highlighted the potential of benzofuran derivatives as scaffolds for drug development. For instance, studies have demonstrated that benzofurans can be effective in modulating central nervous system (CNS) activity by interacting with neurotransmitter receptors. The methoxy group in (7-methoxy-1-benzofuran-2-yl)methanethiol may enhance its binding affinity to specific receptors, making it a promising candidate for further investigation.
In addition to its potential pharmacological applications, (7-methoxy-1-benzofuran-2-yl)methanethiol has shown promise in synthetic chemistry. The thiol group provides a reactive site for various chemical transformations, such as sulfide oxidation, disulfide formation, and thiol-metal complexation. These reactions are crucial for constructing more complex molecules and have been widely used in the synthesis of natural products and pharmaceutical intermediates.
The compound's unique properties have also been explored in the context of material science. Benzofuran derivatives are known for their ability to form stable polymers and coatings due to their aromatic nature and potential for cross-linking reactions. The methanethiol side chain in (7-methoxy-1-benzofuran-2-yl)methanethiol may further enhance these properties by introducing additional reactive sites for polymerization or surface functionalization.
One of the most exciting areas of research involving (7-methoxy-1-benzofuran-2-yl)methanethiol is its potential role in bioconjugation chemistry. Thiols are frequently used as handles for attaching biomolecules such as peptides, proteins, and nucleic acids through thiol-based ligation reactions. This capability makes the compound a valuable tool for developing bioconjugates with applications in diagnostics, therapeutics, and biotechnology.
The synthesis of (7-methoxy-1-benzofuran-2-yl)methanethiol involves multi-step organic reactions that highlight the compound's complexity and synthetic utility. Key steps typically include the formation of the benzofuran core followed by functionalization at the 7-position with a methoxy group. The introduction of the methanethiol side chain is achieved through selective thiolation reactions, which require careful control of reaction conditions to ensure high yield and purity.
Recent advances in synthetic methodologies have made it possible to produce complex molecules like (7-methoxy-1-benzofuran-2-yl)methanethiol more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions have significantly improved the accessibility of benzofuran derivatives, enabling researchers to explore their full synthetic potential.
The biological activity of (7-methoxy-1-benzofuran-2-yl)methanethiol has been investigated in several preclinical studies. These studies have revealed that the compound exhibits moderate activity against certain enzymatic targets, suggesting its potential as a lead compound for drug development. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties.
The compound's stability under various conditions is another important consideration for its practical applications. Studies have shown that (7-methoxy-1-benzofuran-2-yl)methanethiol maintains its structural integrity under moderate temperatures and pH conditions, making it suitable for storage and transport without significant degradation.
In conclusion, (7-methoxy-1-benzofuran-2-yl)methanethiol (CAS No. 2171922-03-3) is a multifaceted compound with significant potential in pharmaceutical research, synthetic chemistry, and material science. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents, while its reactive sites offer opportunities for diverse chemical transformations. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and innovation.
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